Cas no 2728114-47-2 (N-(5-fluoronaphthalen-1-yl)pyridin-4-amine)

• Product Name: N-(5-fluoronaphthalen-1-yl)pyridin-4-amine
• CAS No: 2728114-47-2
• MF: C₁₅H₁₁FN₂
• MW: 238.259646654129
• CID: 5653620
• PubChem ID: 165981354
• Update Time: 2025-05-19

N-(5-fluoronaphthalen-1-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-fluoronaphthalen-1-yl)pyridin-4-amine
• EN300-28152590
• 2728114-47-2

• Inchi： 1S/C15H11FN2/c16-14-5-1-4-13-12(14)3-2-6-15(13)18-11-7-9-17-10-8-11/h1-10H,(H,17,18)
• InChI Key： IGRZQYMFKHRPOQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=CC=C2NC1C=CN=CC=1

Computed Properties

• Exact Mass: 238.09062652g/mol
• Monoisotopic Mass: 238.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 24.9Ų

Additional information on N-(5-fluoronaphthalen-1-yl)pyridin-4-amine

Introduction to N-(5-fluoronaphthalen-1-yl)pyridin-4-amine (CAS No. 2728114-47-2)

N-(5-fluoronaphthalen-1-yl)pyridin-4-amine (CAS No. 2728114-47-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(5-fluoronaphthalen-1-yl)pyridin-4-amine consists of a fluoro-substituted naphthalene ring connected to a pyridine amine moiety. The presence of the fluoro group at the 5-position of the naphthalene ring introduces a level of electronic and steric modulation that can significantly influence the compound's biological activity. This feature has made it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards various biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoro substituents due to their ability to modulate pharmacokinetic properties and improve metabolic stability. The fluorine atom, being highly electronegative, can enhance the lipophilicity of a molecule, which is often crucial for achieving optimal oral bioavailability. Additionally, fluorine substitution can influence the metabolic pathways of a drug, potentially leading to reduced clearance rates and prolonged half-lives.

The pyridine amine moiety in N-(5-fluoronaphthalen-1-yl)pyridin-4-amine is another key feature that contributes to its potential as a pharmacophore. Pyridine derivatives are widely recognized for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The combination of the fluoro-naphthalene core with the pyridine amine group creates a versatile platform for further chemical modifications and functionalization.

Recent studies have demonstrated the therapeutic potential of N-(5-fluoronaphthalen-1-yl)pyridin-4-amine in several preclinical models. Research has shown that this compound exhibits promising activity against various diseases, including cancer and infectious disorders. The precise interaction between the fluoro-naphthalene moiety and biological targets appears to contribute to its potent effects.

The synthesis of N-(5-fluoronaphthalen-1-yl)pyridin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic efficiency but also allow for greater control over the stereochemistry of the product.

The pharmacological evaluation of N-(5-fluoronaphthalen-1-yl)pyridin-4-amine has revealed several interesting properties. In vitro studies have indicated that this compound demonstrates significant binding affinity to specific enzymes and receptors involved in disease pathways. This suggests that it may serve as a lead compound for developing novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, N-(5-fluoronaphthalen-1-yl)pyridin-4-am ine (CAS No. 2728114-47-2) is a structurally intriguing compound with substantial potential in pharmaceutical applications. Its unique combination of fluorinated naphthalene and pyridine am ine moieties offers a rich framework for further exploration in drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(5-fluoronaphthalen -1 -yl strong>)< strong >py ridin -4 -a mine strong >are poised to play a crucial role in addressing unmet medical needs.